![molecular formula C10H10N4O B6263738 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile CAS No. 2225136-82-1](/img/no-structure.png)
1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
Overview
Description
1H-pyrazolo[3,4-b]pyridine derivatives are a group of heterocyclic compounds that have been the subject of extensive research . They are known to exhibit a wide range of biological activities and are used in the development of various pharmaceuticals .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been systematized according to the method to assemble the pyrazolopyridine system . Various synthetic strategies and approaches have been reported, including Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis .Molecular Structure Analysis
1H-pyrazolo[3,4-b]pyridines are three-membered azaheterocyclic systems composed of a pyrazole and a pyridine fragment . The parent structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties .Chemical Reactions Analysis
The chemical reactions involving 1H-pyrazolo[3,4-b]pyridine derivatives are diverse and depend on the specific substituents present on the pyrazolopyridine system .Physical And Chemical Properties Analysis
The physical and chemical properties of 1H-pyrazolo[3,4-b]pyridine derivatives can vary widely depending on the specific substituents present on the pyrazolopyridine system .Scientific Research Applications
Biomedical Applications
Pyrazolo[3,4-b]pyridines have been extensively studied for their potential biomedical applications . They have been included in more than 5500 references and 2400 patents to date .
Antimicrobial Applications
Compounds with the pyrazolopyrimidine moiety, which is structurally similar to pyrazolo[3,4-b]pyridines, have been used in the design of many pharmaceutical compounds with antimicrobial applications .
Antitumor Applications
These compounds have also shown potential in antitumor applications . Their structural analogs are considered promising substrates for the development of drugs for tumor treatment .
Anti-Inflammatory Applications
Pyrazolo[3,4-b]pyridines have shown potential in anti-inflammatory applications . They have been studied for their role in treating inflammatory diseases .
Antidiabetic Applications
Compounds with the pyrazolopyrimidine moiety have shown potential in antidiabetic applications .
Anti-Alzheimer’s Disease Applications
These compounds have also been studied for their potential use in the treatment of Alzheimer’s disease .
Cardiovascular Applications
Pyrazolo[3,4-b]pyridines and their structural analogs have been studied for their potential in treating cardiovascular diseases .
Antiviral Applications
These compounds have shown potential in antiviral applications . Their structural analogs are considered promising substrates for the development of antiviral drugs .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile involves the reaction of 4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile with ethyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile", "Ethyl iodide", "Base (such as potassium carbonate or sodium hydroxide)" ], "Reaction": [ "To a stirred solution of 4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile in a suitable solvent (such as DMF or DMSO), add the base and stir for a few minutes.", "Add ethyl iodide to the reaction mixture and stir for several hours at room temperature or under reflux.", "After completion of the reaction, cool the mixture and filter the precipitated product.", "Wash the product with a suitable solvent (such as water or ethanol) and dry under vacuum to obtain the desired product, 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile." ] } | |
CAS RN |
2225136-82-1 |
Product Name |
1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile |
Molecular Formula |
C10H10N4O |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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